(4-Chlorophenyl)[4-(6-chloro-2-pyridinyl)piperazino]methanone

• IUPAC Name: (4-chlorophenyl)-[4-(6-chloropyridin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15Cl2N3O/c17-13-6-4-12(5-7-13)16(22)21-10-8-20(9-11-21)15-3-1-2-14(18)19-15/h1-7H,8-11H2
• InChI Key: PZVAZPQVUSNAIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=CC=C2)Cl)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H15Cl2N3O
• Molecular Weight: 336.2 g/mol

Description

“(4-Chlorophenyl)[4-(6-chloro-2-pyridinyl)piperazino]methanone” is a chemical compound with the molecular formula C16H15Cl2N3O and a molecular weight of 336.22. It belongs to the categories of piperazines and pyridines.

Physical And Chemical Properties Analysis

This compound has a melting point of 200°C. The predicted boiling point is 384.0±37.0 °C and the predicted density is 1.231±0.06 g/cm3.

Scientific Research Applications

Molecular Interactions and Antagonist Activity

The molecule has been explored for its interaction with cannabinoid receptors, specifically as an antagonist. Research by Shim et al. (2002) focused on the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor. Through conformational analysis and 3D-quantitative structure-activity relationship models, it was suggested that certain conformers of this antagonist could bind to the CB1 receptor, potentially contributing to antagonist activity. This highlights its relevance in studying receptor-ligand interactions and developing cannabinoid receptor antagonists (Shim et al., 2002).

Antimicrobial Activity

Patel et al. (2011) synthesized new pyridine derivatives to assess their antimicrobial properties. This study involved the preparation of compounds with structural similarities to "(4-Chlorophenyl)[4-(6-chloro-2-pyridinyl)piperazino]methanone", demonstrating variable and modest activity against bacteria and fungi. Such research underscores the potential of these compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Structural Studies

Revathi et al. (2015) conducted crystal structure analysis of an adduct related to "(4-Chlorophenyl)[4-(6-chloro-2-pyridinyl)piperazino]methanone", providing insights into the molecular configuration and intermolecular interactions. This research contributes to understanding the structural properties and potential applications of such compounds in material science and molecular design (Revathi et al., 2015).

Synthesis and Anticancer Activity

Research on the synthesis of derivatives and their evaluation for anticancer and antituberculosis activities was conducted by Mallikarjuna et al. (2014). They developed a series of compounds for in vitro screening against human breast cancer cell lines and Mycobacterium tuberculosis, highlighting the therapeutic potential of these derivatives in treating cancer and tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).